![molecular formula C26H23ClN4O3 B6514635 7-[4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl]-3-phenyl-1,2,3,4-tetrahydroquinazoline-2,4-dione CAS No. 892262-85-0](/img/structure/B6514635.png)
7-[4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl]-3-phenyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7-[4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl]-3-phenyl-1,2,3,4-tetrahydroquinazoline-2,4-dione” is a complex organic molecule that contains several functional groups and structural features. It includes a piperazine ring, which is a common feature in many pharmaceuticals , and a quinazoline group, which is a type of nitrogen-containing heterocycle .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine ring is a six-membered ring with two nitrogen atoms, while the quinazoline group is a bicyclic compound containing two nitrogen atoms .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on the conditions and the reagents used. The piperazine ring is known to undergo reactions with acids and bases, and can also participate in various substitution and addition reactions . The quinazoline group can also undergo a variety of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the chloro and methyl groups, the piperazine ring, and the quinazoline group .Scientific Research Applications
Respirator Fit Capability Assessment
The compound has relevance in evaluating respirator fit capability. Specifically, the ASTM F3407 – 20 Standard Test Method for Respirator Fit Capability for Negative-Pressure Half-Facepiece Particulate Respirators (RFC Standard) was developed to enhance the probability that available respirators fit a general worker population . This standard ensures that respirators meet fitting criteria, which is crucial for effective respiratory protection in various occupational settings. While the RFC Standard doesn’t guarantee a perfect fit for every wearer, it significantly improves the overall fitting characteristics of respirators.
Piperazine Moiety in Drug Design
Piperazine-containing compounds play a vital role in drug development. The piperazine ring is frequently used due to its impact on physicochemical properties, structural flexibility, and ease of synthesis. In pharmaceutical research, piperazine moieties serve as basic and hydrophilic groups, optimizing pharmacokinetics and acting as scaffolds for pharmacophoric groups. The FDA-approved drugs containing piperazine between January 2011 and June 2023 demonstrate its versatility in medicinal chemistry .
Biocidal Properties in Aircraft Fuel Systems
Research has explored the use of 5-chloro-2-methyl-4-isothiazolin-3-one (CMIT), a compound related to AKOS001760190, as a biocide in aircraft fuel systems. Although this area is rarely studied, understanding the unique properties of such systems is essential for aviation safety .
Synthetic Approaches and Process Chemistry
The synthetic methodologies for AKOS001760190 derivatives are critical for drug discovery and development. Researchers have employed techniques such as Buchwald–Hartwig amination, aromatic nucleophilic substitution, reductive amination, and Finkelstein alkylation to prepare piperazine-containing compounds .
Polycyclic Compounds and Beyond
The compound’s complex structure, including the tetrahydroquinazoline ring, opens avenues for designing polycyclic compounds. These structures often exhibit diverse biological activities, making them intriguing targets for drug discovery and optimization .
Mechanism of Action
Future Directions
properties
IUPAC Name |
7-[4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl]-3-phenyl-1H-quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23ClN4O3/c1-17-7-9-19(27)16-23(17)29-11-13-30(14-12-29)24(32)18-8-10-21-22(15-18)28-26(34)31(25(21)33)20-5-3-2-4-6-20/h2-10,15-16H,11-14H2,1H3,(H,28,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJXZYUFEJVVVAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)C(=O)N(C(=O)N4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl)-3-phenylquinazoline-2,4(1H,3H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.